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Compound of Interest

Compound Name: Hypericin (Standard)

Cat. No.: B13672213

Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount. This document provides essential, immediate

safety and logistical information for the handling of Hypericin, a naturally occurring

naphthodianthrone. Adherence to these protocols is critical for maintaining a safe laboratory

environment and ensuring regulatory compliance.

Hypericin is a potent photosensitizing agent with antiviral, anticancer, and antidepressant

properties.[1][2][3][4] While a valuable compound in research, it is classified as harmful if

swallowed and requires careful handling to avoid exposure.[5] This guide outlines the

necessary personal protective equipment (PPE), step-by-step operational procedures, and

disposal plans to minimize risk.

Key Chemical and Safety Data
A summary of essential quantitative data for Hypericin is provided below for easy reference.
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Property Value Source

Molecular Formula C₃₀H₁₆O₈

Molecular Weight 504.44 g/mol

Appearance
Dark brown to black-red

solid/powder

Melting Point 299-301°C

Solubility

    in DMSO/DMF ~30 mg/mL

    in DMSO:PBS (pH 7.2) (1:3) ~0.25 mg/mL

    in Water Insoluble

    in Ethanol, Methanol,

Acetone
Soluble

Storage Temperature

    Powder -20°C, protect from light

    In Solvent (DMSO or

Ethanol)
-20°C for up to 3 months

Oral Toxicity (Classification)
Acute Toxicity (Oral) Category

4 (Harmful if swallowed)

Oral LD50 (Rat)
>2000 mg/kg (for Hypericum

perforatum extract)

Standard Operating Procedures for Handling
Hypericin
The following diagrams and protocols outline the necessary steps for safely handling Hypericin

in a laboratory setting.

Hypericin Handling Workflow
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Figure 1. Standard Operating Procedure for Hypericin Handling

1. Preparation
- Review SDS

- Assemble PPE
- Prepare workspace in a fume hood

2. Weighing
- Use an analytical balance within the fume hood

- Handle with care to avoid dust generation

3. Solubilization
- Add solvent to the solid Hypericin
- Gently swirl or vortex to dissolve

4. Experimental Use
- Conduct experiment within the fume hood

- Avoid direct light exposure if photosensitivity is a concern

5. Decontamination
- Decontaminate all surfaces with 70% ethanol

- Dispose of all cleaning materials as hazardous waste

7. Storage
- Store remaining Hypericin at -20°C

- Protect from light

If applicable

6. Waste Disposal
- Segregate solid and liquid waste

- Place in labeled hazardous waste containers

Click to download full resolution via product page

Caption: Workflow for handling Hypericin from preparation to disposal.

Personal Protective Equipment (PPE) Selection Logic
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Figure 2. PPE Selection for Handling Hypericin

sub_node

Required PPE:
- Nitrile gloves

- Safety glasses with side shields
- Lab coat

Task involving
Hypericin?

Handling solid
(powder)?

Yes

Handling liquid
(solution)?

No

Required PPE:
- Nitrile gloves (double-gloving recommended)

- Safety glasses with side shields
- Lab coat

- N95 respirator

Yes

Large spill or aerosol
generation potential?

No

YesNo
(Standard liquid handling)

Required PPE:
- Chemical-resistant gloves (double)

- Chemical splash goggles
- Impermeable gown

- NIOSH-approved respirator

Yes
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Caption: Decision-making process for selecting appropriate PPE.
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Experimental Protocols
Protocol for Safe Handling of Hypericin Powder

Preparation: Before handling, review the Safety Data Sheet (SDS). Don personal protective

equipment including a lab coat, nitrile gloves (double-gloving is recommended), and safety

glasses with side shields. All work with solid Hypericin must be conducted in a certified

chemical fume hood to avoid inhalation of dust particles.

Weighing: Use an analytical balance inside the fume hood. To minimize dust generation,

handle the container and spatula gently.

Solubilization: Add the desired solvent to the vessel containing the weighed Hypericin.

Gently swirl or vortex the mixture until the solid is completely dissolved.

Experimental Use: Keep all containers with Hypericin solutions covered when not in

immediate use. If the experiment is sensitive to light, ensure all work is performed under

subdued lighting or with amber-colored labware.

Decontamination: After handling, decontaminate all work surfaces, including the balance and

the fume hood sash, with 70% ethanol followed by a standard laboratory cleaning agent. All

cleaning materials, such as wipes and paper towels, must be disposed of as hazardous

waste.

Protocol for Disposal of Hypericin Waste
Hypericin and all materials contaminated with it must be treated as hazardous waste. Do not

dispose of Hypericin waste down the drain or in regular trash.

Personal Protective Equipment: Wear appropriate PPE as described in the handling protocol

before starting any disposal procedures.

Waste Segregation:

Solid Waste: Place unused Hypericin powder, contaminated weighing paper, pipette tips,

gloves, and any materials used for spill cleanup into a clearly labeled, sealed container for

hazardous solid waste.
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Liquid Waste: Collect all solutions containing Hypericin in a designated, sealed, and

clearly labeled container for hazardous liquid waste.

Container Labeling: All waste containers must be clearly labeled with "Hazardous Waste,"

"Hypericin," and the primary hazard classification (e.g., "Toxic").

Storage of Waste: Store waste containers in a designated, secure area away from

incompatible materials, pending collection by a certified hazardous waste disposal service.

Spill Management Protocol
In the event of a Hypericin spill, follow these steps:

Evacuate and Ventilate: If the spill is large or if powder becomes airborne, evacuate the

immediate area and ensure the fume hood is operating at maximum capacity to ventilate the

space.

Containment:

Solid Spills: Carefully cover the spill with absorbent material to prevent the powder from

becoming airborne.

Liquid Spills: Use absorbent pads or other suitable absorbent materials to contain the

liquid.

Cleanup: While wearing appropriate PPE (including a respirator for powder spills), carefully

clean up the contained spill. For liquid spills, soak up the solution with absorbent pads. Place

all cleanup materials into a sealed, labeled hazardous waste container.

Decontamination: Thoroughly decontaminate the spill area with 70% ethanol and a

laboratory cleaning agent. Dispose of all decontamination materials as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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